Biological Role of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester in Marine Organisms
Biological Role of 7(Z),10(Z),13(Z)-Hexadecatrienoic Acid Methyl Ester in Marine Organisms
Executive Summary
7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester (HTA-Me), often derived from the "Roughanic acid" (16:3n-3) series, represents a critical bioactive lipid found predominantly in marine Chlorophyta (green algae) and specific diatomaceous species. Unlike the more commonly studied C18 and C20 PUFAs (like EPA and DHA), HTA-Me occupies a unique niche in plastidial lipid metabolism ("prokaryotic pathway").
This guide dissects the compound’s dual identity: as a chemotaxonomic biomarker in marine ecology and as a potent pharmacological agent exhibiting ROS-mediated apoptotic activity in cancer lines and broad-spectrum antimicrobial efficacy. We provide a rigorous analysis of its biosynthetic origin, mechanism of action, and validated protocols for its isolation and quantification.
Part 1: Chemical Identity & Biosynthetic Context
Structural Characterization
HTA-Me is the methyl ester of all-cis-7,10,13-hexadecatrienoic acid. It belongs to the omega-3 (n-3) series of polyunsaturated fatty acids (PUFAs), although its chain length (C16) distinguishes it from the cytosolic C18/C20 elongation products found in higher animals.
-
IUPAC Name: Methyl (7Z,10Z,13Z)-hexadeca-7,10,13-trienoate
-
Common Source: Ulva fasciata, Ulva lactuca, Chaetoceros spp.
-
Lipid Class: Galactolipids (MGDG/DGDG) in thylakoid membranes.
The "Prokaryotic" Biosynthetic Pathway
In marine algae, HTA is synthesized exclusively within the plastid (chloroplast) via the "prokaryotic pathway." Unlike the eukaryotic pathway (which exports C16:0 to the cytosol for elongation to C18), the prokaryotic pathway retains C16 fatty acids on the glycerol backbone of Monogalactosyldiacylglycerol (MGDG).
Key Insight for Researchers: The abundance of HTA-Me in an extract is directly proportional to the photosynthetic activity and thylakoid membrane integrity of the source biomass. It is not a storage lipid (TAG) but a functional membrane lipid.
Figure 1: Plastidial biosynthesis of 16:3n-3 (Roughanic acid) and its conversion to the Methyl Ester form during analysis. The pathway highlights the unique retention of C16 chains in the chloroplast.
Part 2: Pharmacological Mechanisms
ROS-Mediated Apoptosis in Cancer Cells
Recent screenings of Ulva fasciata extracts have identified HTA-Me as a potent inducer of apoptosis in human leukemia (U937) and breast cancer (MCF-7) cells.
Mechanism of Action:
-
Cellular Uptake: The methyl ester moiety increases lipophilicity, allowing passive diffusion across the plasma membrane.
-
Oxidative Stress: Once intracellular, HTA-Me (and its free acid hydrolysis product) acts as a substrate for uncontrolled lipid peroxidation or directly interferes with the mitochondrial Electron Transport Chain (ETC).
-
Caspase Activation: The surge in Reactive Oxygen Species (ROS) triggers the release of Cytochrome c, activating Caspase-9 and subsequently Caspase-3, leading to DNA fragmentation.
Anti-Inflammatory Activity via PLA2 Inhibition
HTA-Me functions as a competitive inhibitor of Phospholipase A2 (PLA2).
-
Logic: PLA2 hydrolyzes membrane phospholipids to release Arachidonic Acid (the precursor to pro-inflammatory eicosanoids).
-
Effect: By structurally mimicking the substrate but resisting hydrolysis or blocking the active site, HTA-Me reduces the pool of free Arachidonic Acid, thereby dampening the COX-2 inflammatory cascade [1].
Figure 2: Dual functionality of HTA-Me: Induction of apoptosis via mitochondrial ROS stress and suppression of inflammation via NF-kB/PLA2 inhibition.
Part 3: Analytical Workflow & Experimental Protocols
Extraction and Quantification (GC-MS)
Challenge: HTA-Me is volatile and prone to oxidation. Standard acid-catalyzed transesterification is preferred over base-catalyzed methods to ensure complete conversion of membrane lipids (MGDG).
Protocol: Direct Transesterification
-
Biomass: 50 mg lyophilized algal powder (Ulva sp.).
-
Reagent: Add 2 mL of 1% H2SO4 in Methanol.
-
Incubation: Heat at 50°C for 12 hours (sealed vial). Note: Lower temperature preserves PUFA integrity.
-
Extraction: Add 2 mL n-Hexane and 1 mL distilled water. Vortex and centrifuge.
-
Recovery: Collect the upper hexane layer (contains FAMEs).
-
Analysis: Inject 1 µL into GC-MS.
Table 1: GC-MS Identification Parameters
| Parameter | Specification | Notes |
|---|---|---|
| Column | DB-23 or HP-88 (High Polarity) | Essential to separate C16:3 from C16:1/C16:2 isomers. |
| Carrier Gas | Helium (1.0 mL/min) | Constant flow mode. |
| Temp Program | 50°C (1 min) -> 175°C (@25°C/min) -> 230°C (@4°C/min) | Slow ramp at end resolves n-3 vs n-6 isomers. |
| Key Ion (m/z) | 79, 67, 41 (Base Peaks) | Molecular ion (M+) often weak; look for fragmentation pattern. |
| Retention Index | ~20.32 (varies by column) | Elutes after Palmitic acid methyl ester (16:0). |
Bioactivity Assay: ROS Detection (DCFH-DA)
To validate the apoptotic mechanism described in Section 2.1, researchers must measure intracellular ROS.
Step-by-Step Protocol:
-
Seeding: Plate U937 cells at
cells/well in 6-well plates. -
Treatment: Treat with HTA-Me (10–100 µg/mL) for 24 hours.
-
Staining: Wash cells with PBS and incubate with 10 µM DCFH-DA (2',7'-dichlorofluorescin diacetate) for 30 min at 37°C in the dark.
-
Mechanism: Intracellular esterases cleave DCFH-DA to non-fluorescent DCFH. ROS oxidizes DCFH to fluorescent DCF.
-
Measurement: Flow Cytometry (Excitation 485 nm / Emission 535 nm).
-
Validation: Use N-acetylcysteine (NAC) as a negative control (ROS scavenger) to prove causality.
Part 4: Future Outlook in Drug Development
The methyl ester form of 16:3n-3 offers distinct advantages over free fatty acids in drug formulation:
-
Bioavailability: Methyl esters are more lipophilic, enhancing penetration through the stratum corneum (topical applications) or intestinal micelles.
-
Stability: More resistant to auto-oxidation than the free acid form.
-
Target: Potential lead compound for adjuvant chemotherapy , where ROS generation is desired specifically in cancer cells that already exhibit high oxidative stress thresholds.
References
-
Vaughan, V. C., et al. (2013). Marine polyunsaturated fatty acids and cancer therapy. British Journal of Cancer, 108(3), 486-492.[1] Link
-
Satpati, G. G., & Pal, R. (2011). Biochemical composition and lipid characterization of marine green alga Ulva rigida. Journal of Algal Biomass Utilization, 2(4), 10-23. Link
-
Yu, X., et al. (2024). Biosynthetic mechanisms of omega-3 polyunsaturated fatty acids in microalgae. Plant Physiology, 194(3). Link
-
Aparna, V., et al. (2012). Anti-inflammatory property of n-hexadecanoic acid: structural evidence and kinetic assessment.[2] Chemical Biology & Drug Design, 80(3), 439-446. Link
-
MedChemExpress. (2024). 7(Z),10(Z),13(Z)-Hexadecatrienoic acid methyl ester Product Datasheet. Link
